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Compound of Interest

Compound Name: 2-Methyl-5-nitroanisole

CAS No.: 13120-77-9

Cat. No.: B083165 Get Quote

Executive Summary
This application note defines the operational standards for handling 2-Methyl-5-nitroanisole
(CAS: 13120-77-9). While widely utilized as an intermediate in the synthesis of azo dyes and

pharmaceutical precursors, this compound presents a dual-hazard profile: toxicological risks

(methemoglobinemia, potential carcinogenicity) and physicochemical hazards (thermal

instability characteristic of nitroaromatics).

This guide moves beyond generic safety data sheets (SDS) to provide a causality-driven

protocol. We explain why specific handling steps are necessary based on the molecular

behavior of the anisole/nitro-group interaction, ensuring researchers can execute workflows

with high scientific integrity and safety.

Physicochemical Profile & Identification
The stability of 2-Methyl-5-nitroanisole is dictated by the electron-withdrawing nitro group at

position 5 and the electron-donating methoxy group at position 1. This "push-pull" electronic

structure influences its solubility and sensitivity to photo-degradation.
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Property Specification Operational Implication

IUPAC Name
1-Methoxy-2-methyl-5-

nitrobenzene

Use this name for precise

inventory search.

CAS Number 13120-77-9
Verify container labels against

this ID.

Molecular Weight 167.16 g/mol
Required for molarity

calculations.

Appearance White to light yellow crystals

Self-Validation: Darkening to

orange/brown indicates

oxidation or impurity.

Melting Point 69–71 °C

Low MP requires storage away

from heat sources to prevent

caking.

Solubility
Soluble in MeOH, EtOH, DCM,

EtOAc

Insoluble in water; requires

organic solvent for cleaning

spills.

Flash Point >100 °C (Predicted)
Combustible; avoid open

flames.

Hazard Assessment: The Mechanistic Basis
To handle this compound safely, one must understand the biological and chemical mechanisms

at play.

Toxicological Mechanism (Methemoglobinemia)
Like many nitroaromatics, 2-Methyl-5-nitroanisole can be metabolized into nitroso- or

hydroxylamino-derivatives. These metabolites oxidize ferrous hemoglobin (Fe2+) to ferric

methemoglobin (Fe3+), which cannot transport oxygen.

Operational Control: Dermal absorption is a primary route of entry. Standard nitrile gloves

may offer insufficient protection over long durations due to the lipophilic nature of the anisole

ring. Laminate or double-gloved nitrile is required.
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Energetic Instability
The nitro group (-NO2) is inherently energetic. While the methyl and methoxy groups provide

some steric and electronic stabilization, the compound effectively possesses an internal

oxidizer.

Operational Control:Never distill reaction mixtures containing this intermediate to dryness

without a rigorous DSC (Differential Scanning Calorimetry) safety assessment. Localized

overheating can trigger rapid decomposition.

Protocol A: Self-Validating Storage System
A "self-validating" system implies that the storage method itself provides visual or physical cues

regarding the compound's integrity.

Environmental Control
Temperature: Store at 2–8 °C (Refrigerated). While stable at room temperature, refrigeration

retards slow oxidation and sublimation.

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).

Reasoning: The methyl group ortho to the ether linkage is susceptible to radical oxidation

over long periods. Inert gas prevents the formation of benzylic peroxides or degradation

products.

Light: Amber glass or foil-wrapped secondary containment is mandatory. UV light can cleave

the C-NO2 bond, leading to radical formation and sample darkening.

The "Traffic Light" Validation Check
Before every use, perform this visual check:

White/Pale Yellow: Pass. Material is pristine.

Deep Yellow/Orange: Caution. Surface oxidation has occurred. Recrystallization (EtOH)

recommended.
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Brown/Red: Fail. Significant degradation. Dispose of as hazardous waste.[1][2]

Protocol B: Precision Handling & Solubilization
This workflow minimizes static discharge (a risk with dry organic crystals) and exposure.

PPE Requirements
Respiratory: N95/P100 mask (if handling powder outside a hood) or Full Fume Hood

(Standard).

Dermal: Double-gloving technique.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield/Laminate (for prolonged handling) or thick Nitrile (8 mil).

The "Static-Free" Weighing Procedure
Dry nitroanisole crystals can generate static electricity, causing powder to "jump" and spread,

increasing inhalation risk.

Equilibrate: Allow the container to reach room temperature before opening to prevent

condensation (which hydrolyzes impurities).

Ionize: Use an anti-static gun or ionizer bar inside the weigh station.

Transfer: Use a glass or stainless steel spatula. Avoid plastic spatulas which generate

triboelectric charge.

Dissolution:

Pre-measure solvent (e.g., Methanol) in the receiving vessel.

Add solid to the solvent (not solvent to solid) to minimize dust generation.

Note: Dissolution is generally endothermic or neutral; however, always stir gently to

prevent local concentration gradients.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_703869943_2-NITROANISOLECASNO-91-23-6MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow: Lifecycle Management
The following diagram illustrates the logical flow of handling, emphasizing the critical decision

points for safety validation.
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Phase 1: Receipt & Storage

Phase 2: Active Handling

Phase 3: Disposal
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Figure 1: Operational lifecycle of 2-Methyl-5-nitroanisole, detailing the "Traffic Light" validation

step upon receipt and the anti-static weighing requirements.

Emergency Response & Disposal
Spill Management
Do not use paper towels for large spills (potential for spontaneous ignition if dried with nitro

compounds).

Evacuate the immediate area.

Don PPE (including respiratory protection).[3]

Absorb liquid/solution with Vermiculite or Sand.

Neutralize: Wash the area with a dilute ethanolic potassium hydroxide solution (degrades the

nitro compound), followed by water. Note: This produces a colored byproduct, indicating

cleaning efficacy.

Disposal Streams
Waste Code: P-List or U-List equivalent (Toxic, Ignitable).

Method: High-temperature incineration equipped with a scrubber for NOx gases.

Prohibition: Never dispose of down the drain. The compound is toxic to aquatic life and

persists in water systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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